Cas no 61982-84-1 (Naphthalene, 4-chloro-1-methoxy-5-phenyl-)
61982-84-1 structure
Product Name:Naphthalene, 4-chloro-1-methoxy-5-phenyl-
CAS No:61982-84-1
MF:C17H13ClO
MW:268.737523794174
CID:461647
PubChem ID:12336378
Update Time:2025-04-19
Naphthalene, 4-chloro-1-methoxy-5-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Naphthalene, 4-chloro-1-methoxy-5-phenyl-
- 4-chloro-1-methoxy-5-phenylnaphthalene
- 61982-84-1
- DTXSID20491395
-
- Inchi: 1S/C17H13ClO/c1-19-16-11-10-15(18)17-13(8-5-9-14(16)17)12-6-3-2-4-7-12/h2-11H,1H3
- InChI Key: QNVMXZOGMCFWSO-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C2C=CC=C(C3C=CC=CC=3)C2=1)OC
Computed Properties
- Exact Mass: 268.06559
- Monoisotopic Mass: 268.0654927g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Naphthalene, 4-chloro-1-methoxy-5-phenyl- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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